Cas no 40674-21-3 (Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester)
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester
- ethyl 2-(1,3-dioxoisoindol-2-yl)oxy-2-methylpropanoate
- G929JZG3RS
- EINECS 255-030-9
- 40674-21-3
- E85395
- CS-0528860
- CHEMBL2272247
- Propanoic acid, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester
- Ethyl2-((1,3-dioxoisoindolin-2-yl)oxy)-2-methylpropanoate
- W-110937
- Ethyl 2-(1,3-dioxo-1,3-dihydro-2-isoindolyloxy)-2-methylpropionate
- SCHEMBL14587496
- Ethyl 2-((1,3-dioxoisoindolin-2-yl)oxy)-2-methylpropanoate
- Ethyl 2-(N-phthalimidooxy)-2-methylpropionate
- ETHYL 2-[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)OXY]-2-METHYLPROPIONATE
- BS-49198
- Ethyl 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methylpropanoate
- NS00030829
- FT-0745079
- Ethyl 2-((1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy)-2-methylpropionate
- DTXSID20193660
- UNZUMKCIIIFEJI-UHFFFAOYSA-N
- DA-06072
- ETHYL 2-[(1,3-DIOXOISOINDOL-2-YL)OXY]-2-METHYLPROPANOATE
-
- MDL: MFCD23142753
- Inchi: 1S/C14H15NO5/c1-4-19-13(18)14(2,3)20-15-11(16)9-7-5-6-8-10(9)12(15)17/h5-8H,4H2,1-3H3
- InChI Key: UNZUMKCIIIFEJI-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OCC)(C)C)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 277.095
- Monoisotopic Mass: 277.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9A^2
- XLogP3: 1.8
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 387.7±44.0 °C at 760 mmHg
- Flash Point: 188.3±28.4 °C
- Refractive Index: 1.567
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1233568-5g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 5g |
$100 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1233568-1g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 1g |
$60 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1233568-250mg |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 250mg |
$55 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1233568-5g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 5g |
$100 | 2025-02-20 | |
| 1PlusChem | 1P007631-250mg |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 250mg |
$4.00 | 2024-05-03 | |
| 1PlusChem | 1P007631-1g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 1g |
$12.00 | 2024-05-03 | |
| 1PlusChem | 1P007631-5g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 5g |
$48.00 | 2024-05-03 | |
| Aaron | AR0076BD-250mg |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 250mg |
$5.00 | 2025-02-12 | |
| Aaron | AR0076BD-1g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 1g |
$13.00 | 2025-02-12 | |
| Aaron | AR0076BD-5g |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester |
40674-21-3 | 98% | 5g |
$54.00 | 2025-02-12 |
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester
Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester and CAS No. 40674-21-3: A Comprehensive Review
Propanoic acid,2-[1,3-dihydro-1,3-dioxo-2H-isoindol-2-yloxy]-2-methyl-, ethyl ester
This compound, identified by the CAS number 40674-21-3, represents a fascinating molecule with significant potential in the field of pharmaceutical and chemical research. The structure of this compound is characterized by a complex arrangement of functional groups, including an ester moiety and a heterocyclic system. These features make it a subject of interest for various applications, particularly in the development of novel bioactive molecules.
The compound's molecular structure consists of a propionic acid backbone modified with an ethyl ester group at the second carbon atom. This modification enhances the compound's solubility and stability, making it more amenable to further chemical manipulation and biological testing. The presence of the 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl moiety introduces a rigid heterocyclic ring system, which is known to influence the electronic properties and biological activity of molecules.
In recent years, there has been growing interest in isoindoline derivatives due to their diverse biological activities. Isoindoline scaffolds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative mentioned here, with its unique substitution pattern, may offer novel pharmacological profiles that are yet to be fully explored.
The synthesis of Propanoic acid,2-[1,3-dihydro-1,3-dioxo-2H-isoindol-2-yloxy]-2-methyl-, ethyl ester involves multi-step organic transformations. Key steps include the formation of the isoindoline core through cyclization reactions followed by functional group modifications such as etherification and esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.
The chemical properties of this compound have been thoroughly investigated in terms of its reactivity, stability, and spectroscopic characteristics. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the structure and confirming the presence of expected functional groups. Mass spectrometry has also been employed to determine the molecular weight and fragmentation patterns.
Biochemical studies have begun to reveal the potential biological activities of this compound. In vitro assays have shown promising results in terms of inhibitory effects on various enzymes and receptors. These findings suggest that Propanoic acid,2-[1,3-dihydro-1,3-dioxo-2H-isoindol-2-yloxy]-2-methyl-, ethyl ester could be a lead compound for further drug development.
The pharmacokinetic properties of this compound are also under investigation. Preliminary studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for its potential use in therapeutic applications. Further studies are needed to optimize its pharmacokinetic profile and assess its safety profile.
The impact of this compound on drug discovery is significant. Its unique structural features make it a valuable scaffold for designing new drugs with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential.
In conclusion, Propanoic acid,2-[1,3-dihydro-1,3-dioxo-2H-isoindol-2-yloxy]-2-methyl-, ethyl ester (CAS No. 40674-21-3) is a structurally complex molecule with promising biological activities. Its synthesis, characterization, and initial biological evaluation provide a foundation for further research in pharmaceutical development. Continued investigation into its pharmacological properties will likely uncover new therapeutic opportunities.
40674-21-3 (Propanoic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)